Cas no 445383-68-6 (2-{[(3-bromophenyl)methyl]sulfanyl}-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 2-{[(3-bromophenyl)methyl]sulfanyl}-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 445383-68-6
• MF: C₁₇H₁₆BrN₃S
• MW: 374.298041343689
• CID: 5707004
• PubChem ID: 1005171
• Update Time: 2025-05-21

2-{[(3-bromophenyl)methyl]sulfanyl}-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• MLS000768413
• 2-[(3-bromophenyl)methylsulfanyl]-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• CHEMBL1390020
• 445383-68-6
• 2-[(3-bromobenzyl)sulfanyl]-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• SS-0555
• 2-[(3-bromobenzyl)sulfanyl]-6-methyl-5,6,7,8-tetrahydro[1,6]naphthyridine-3-carbonitrile
• STK547062
• 2-{[(3-bromophenyl)methyl]sulfanyl}-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• AKOS003598161
• 2-((3-Bromobenzyl)thio)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• 2-(3-Bromo-benzylsulfanyl)-6-methyl-5,6,7,8-tetrahydro-[1,6]naphthyridine-3-carbonitrile
• HMS2798N06
• SMR000431757
• CS-0332184
• AM-807/14147551

• Inchi： 1S/C17H16BrN3S/c1-21-6-5-16-14(10-21)8-13(9-19)17(20-16)22-11-12-3-2-4-15(18)7-12/h2-4,7-8H,5-6,10-11H2,1H3
• InChI Key： QHNPRSOZROKNOG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CSC1C(C#N)=CC2=C(CCN(C)C2)N=1

Computed Properties

• Exact Mass: 373.02483g/mol
• Monoisotopic Mass: 373.02483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-{[(3-bromophenyl)methyl]sulfanyl}-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Chemical Compound CAS No. 445383-68-6: A Comprehensive Overview

The compound with CAS No. 445383-68-6, known as 2-{[(3-bromophenyl)methyl]sulfanyl}-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a naphthyridine ring system, a sulfanyl group attached to a bromophenyl methyl moiety, and a cyano group at the 3-position. The combination of these functional groups makes this compound a promising candidate for further research and development in drug discovery and material science.

Recent studies have highlighted the importance of naphthyridine derivatives in medicinal chemistry due to their potential as kinase inhibitors and other therapeutic agents. The naphthyridine core of this compound provides a rigid framework that can facilitate interactions with biological targets. Additionally, the presence of a sulfanyl group introduces sulfur-based chemistry into the molecule, which can enhance its stability and reactivity. The bromophenyl methyl substituent adds further complexity to the structure, potentially influencing the molecule's pharmacokinetic properties.

The cyano group at the 3-position of the naphthyridine ring is another critical feature of this compound. Cyanide groups are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition in biological systems. This makes the compound a strong candidate for exploring interactions with proteins or enzymes in vitro and in vivo.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis likely begins with the construction of the naphthyridine ring system through cyclization reactions or coupling techniques. Subsequent steps would involve introducing the sulfanyl group via nucleophilic substitution or coupling reactions with bromide precursors. The methyl substitution at position 6 would then be introduced through alkylation or other appropriate methods.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its structure suggests that it could be explored as an inhibitor of certain kinases or other enzymes involved in disease pathways. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and target proteins with high accuracy, providing valuable insights into its potential therapeutic effects.

Moreover, the bromophenyl methyl sulfanyl group may contribute to the compound's ability to modulate cellular signaling pathways. Bromine substituents are often used in medicinal chemistry to fine-tune the physicochemical properties of molecules, such as solubility and lipophilicity. These properties are crucial for ensuring that a compound can effectively reach its target site within the body.

Another area where this compound may find application is in materials science. The combination of aromatic rings and functional groups like cyano groups can make it suitable for use in organic electronics or as a precursor for advanced materials. For instance, its electronic properties could be exploited in designing new types of semiconductors or conductive polymers.

Recent research has also focused on optimizing the synthesis of similar compounds to improve yield and reduce costs. Green chemistry principles are increasingly being applied to such syntheses, emphasizing the use of environmentally friendly reagents and solvents. These efforts aim to make large-scale production feasible while minimizing ecological impact.

In conclusion, CAS No. 445383-68-6 represents a sophisticated organic molecule with diverse potential applications across multiple disciplines. Its unique structure combines several functional groups that offer opportunities for both fundamental research and applied development. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play an important role in advancing our understanding of complex molecular systems and their practical uses.